Cas no 26579-69-1 (1H-Pyrido[3,4-b]indol-1-one,2,3,4,9-tetrahydro-7-methoxy-)

• Product name: 1H-Pyrido[3,4-b]indol-1-one,2,3,4,9-tetrahydro-7-methoxy-
• CAS No: 26579-69-1
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 256859
• PubChem ID: 179484

1H-Pyrido[3,4-b]indol-1-one,2,3,4,9-tetrahydro-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indol-1-one,2,3,4,9-tetrahydro-7-methoxy-
• 7-Methoxy-2,3,4,9-tetrahydro-1H-beta-carbolin-1-one
• Harmalacidine
• DTXSID20181148
• CHEMBL4059776
• Ketotetrahydronorharmine
• 7-Methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-one
• InChI=1/C12H12N2O2/c1-16-7-2-3-8-9-4-5-13-12(15)11(9)14-10(8)6-7/h2-3,6,14H,4-5H2,1H3,(H,13,15
• Oxotetrahydronorharmine
• SCHEMBL1520427
• 26579-69-1
• Ketotetrahydronorharmin
• AKOS024171323

• Inchi： InChI=1S/C12H12N2O2/c1-16-7-2-3-8-9-4-5-13-12(15)11(9)14-10(8)6-7/h2-3,6,14H,4-5H2,1H3,(H,13,15)
• InChI Key： MWEGNYFSTKOOSD-UHFFFAOYSA-N
• SMILES： COC1C=CC2C3CCNC(=O)C=3NC=2C=1

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.1

Experimental Properties

• Color/Form: Powder
• Density: 1.308
• Boiling Point: 549.2°C at 760 mmHg
• Flash Point: 286°C
• Refractive Index: 1.658
• PSA: 54.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines